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Research Context for 1-Aminoethanol Synthesis

The table below summarizes key parameters from recent scientific literature that discuss the formation of 1-

aminoethanol. This can serve as a reference point for your experimental planning.

Study Reaction/Process Key Temperature Key Pressure .
Citations

Focus Type Parameters Parameters

| Formation in Interstellar Ice Analogs | Ammonia & Acetaldehyde reaction | - Effective formation: ~110 K

and above

e Peak abundance (in models): 90-130 K | Information not specified in the context of this astrochemical
study. | [1] | | CO2 Capture with Amine Blends | Amine-based absorption process | - Absorber:
313.15-343.15K (40 - 70 °C)

e Stripper/Regenerator: 373.15 - 403.15 K (100 - 130 °C) | - Stripper/Regenerator: 200 - 400 kPa | [2] |

One study explicitly investigates the formation of 1-aminoethanol from acetaldehyde and ammonia under
conditions mimicking deep space. It reports that the reaction becomes effective at temperatures around 110
K and above, with peak abundance in models occurring between 90 K and 130 K [1]. Another study, while

focused on a different application (CO2 capture), provides typical temperature and pressure ranges for
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amine-based chemical processes that involve absorption and regeneration, which may share similarities with

certain separation or purification steps in amino alcohol synthesis [2].

A separate computational study on the Strecker reaction pathway notes that the deprotonation step to form 1-
aminoethanol has a calculated activation energy barrier of 9.6 kcal/mol, which is a critical factor for

determining the required reaction conditions [3].

Suggestions for Further Investigation

Given that the search results lack a direct protocol, here are suggested paths to find the specific information

you need:

¢ Explore Industrial Patent Databases: Technical details for chemical production are often found in
patents. Databases like Google Patents, USPTO, or Espacenet are excellent resources.

e Consult Specialized Handbooks: Look for comprehensive chemical engineering or organic
synthesis handbooks, such as Uimann's Encyclopedia of Industrial Chemistry or Kirk-Othmer
Encyclopedia of Chemical Technology.

¢ Refine Your Search Strategy: Using terms like "1-aminoethanol industrial synthesis process,"
"kinetics of aminol formation,” or "continuous flow reactor for amino alcohols" may yield more targeted
results.

The following workflow outlines a systematic approach to optimizing reaction conditions based on the
principles gathered from the literature. This diagram integrates the key parameters and analysis methods you

would need to consider.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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